Cas no 502496-23-3 (3,5-Bis(trifluoromethyl)phenylhydrazine hydrochloride)

• Product Name: 3,5-Bis(trifluoromethyl)phenylhydrazine hydrochloride
• CAS No: 502496-23-3
• MF: C₈H₇ClF₆N₂
• MW: 280.598001718521
• MDL: MFCD03094165
• CID: 68319
• PubChem ID: 12494556
• Update Time: 2025-10-29

3,5-Bis(trifluoromethyl)phenylhydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)phenylhydrazine hydrochloride
• 3,5-Bis(trifluoromethy)phenylhydrazine HCl
• [3,5-bis(trifluoromethyl)phenyl]hydrazine,hydrochloride
• Hydrazine,[3,5-bis(trifluoromethyl)phenyl]-, monohydrochloride (9CI)
• 3,5-bis(trifluoromethyl)phenyl hydrazine hydrochloride
• 3,5-ditrifluoromethylphenylhydrazine hydrochloride
• 3,5-bis(trifluoromethyl)phenylhydrazinehydrochloride
• (3,5-Bis(trifluoromethyl)phenyl)hydrazine hydrochloride
• 3,5-bis(trifluoromethyl)phenylhydrazine hcl
• 3,5-Bis(trifluoromethy)phenylhydrazine hydrochloride
• [3,5-bis(trifluoromethyl)phenyl]hydrazine hydrochloride
• C
• SCHEMBL999258
• AKOS005063629
• [3,5-bis(trifluoromethyl)phenyl]hydrazine;hydrochloride
• DTXSID70500325
• [3,5-Bis(trifluoromethyl)phenyl]hydrazine--hydrogen chloride (1/1)
• SB82215
• MFCD03094165
• 3,5-Bis(trifluoromethyl)phenylhydrazine, HCl
• SY017142
• C8H7ClF6N2
• 1-(3,5-bis(trifluoromethyl)phenyl)hydrazine hydrochloride;3,5-Bis(trifluoromethyl)phenylhydrazine hydrochloride
• AC-5969
• GS-3639
• FT-0601364
• A7451
• EN300-215655
• 502496-23-3
• CS-W012271
• DB-025345
• 642-542-6

• MDL： MFCD03094165
• Inchi： 1S/C8H6F6N2.ClH/c9-7(10,11)4-1-5(8(12,13)14)3-6(2-4)16-15;/h1-3,16H,15H2;1H
• InChI Key： OPIOKSFIERNABH-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=C(C=C(C(F)(F)F)C=1)NN)(F)F

Computed Properties

• Exact Mass: 280.02000
• Monoisotopic Mass: 280.0201949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38

Experimental Properties

• Color/Form: No data available
• Melting Point: ca 208℃
• Boiling Point: No data available
• Flash Point: 97.5℃
• PSA: 38.05000
• LogP: 4.58510
• Vapor Pressure: No data available

3,5-Bis(trifluoromethyl)phenylhydrazine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P280,P305+P351+P338
• Safety Instruction： H302,H315,H319,H335
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3,5-Bis(trifluoromethyl)phenylhydrazine hydrochloride

3,5-Bis(trifluoromethyl)phenylhydrazine Hydrochloride (CAS No. 502496-23-3): A Versatile Building Block in Modern Chemistry

3,5-Bis(trifluoromethyl)phenylhydrazine hydrochloride (CAS No. 502496-23-3) is a highly specialized chemical compound that has gained significant attention in pharmaceutical and materials science research. This fluorinated hydrazine derivative serves as a crucial building block for synthesizing various heterocyclic compounds, particularly in the development of novel drug candidates and advanced materials.

The unique structural features of 3,5-bis(trifluoromethyl)phenylhydrazine HCl make it particularly valuable in medicinal chemistry. The presence of two trifluoromethyl groups at the meta positions significantly enhances the compound's lipophilicity and metabolic stability, properties that are highly sought after in modern drug design. Researchers frequently utilize this compound as a precursor for synthesizing pyrazole derivatives, which are prominent scaffolds in many FDA-approved drugs.

In recent years, the demand for fluorinated organic compounds like 502496-23-3 has surged, driven by the pharmaceutical industry's need for more stable and bioavailable drug candidates. The trifluoromethyl groups in this compound contribute to improved membrane permeability and resistance to oxidative metabolism, addressing key challenges in drug development. These properties align perfectly with current trends in small molecule drug discovery and medicinal chemistry optimization.

The synthesis of 3,5-bis(trifluoromethyl)phenylhydrazine hydrochloride typically involves the reduction of corresponding nitro compounds followed by salt formation. This hydrazine derivative exhibits excellent reactivity in various condensation reactions, particularly in the formation of heterocyclic compounds. Its applications extend beyond pharmaceuticals, finding use in the development of advanced materials, including liquid crystals and organic electronic components.

From a safety perspective, proper handling procedures should be followed when working with 3,5-bis(trifluoromethyl)phenylhydrazine HCl. While not classified as hazardous under normal laboratory conditions, standard precautions for handling hydrazine derivatives should be observed. The compound's stability under various conditions makes it particularly suitable for multi-step synthetic processes in both academic and industrial settings.

The market for fluorinated building blocks like CAS 502496-23-3 continues to grow, with increasing applications in drug discovery programs worldwide. Many researchers are particularly interested in its potential for creating kinase inhibitors and other targeted therapies. The compound's versatility also makes it valuable in agrochemical research, where fluorinated compounds often demonstrate enhanced activity and environmental persistence.

Analytical characterization of 3,5-bis(trifluoromethyl)phenylhydrazine hydrochloride typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. The distinctive 19F NMR signals from the trifluoromethyl groups provide a convenient method for tracking reaction progress and purity assessment. These analytical features contribute to the compound's popularity in method development studies and process chemistry applications.

Recent advances in green chemistry have also explored more sustainable routes to produce 3,5-bis(trifluoromethyl)phenylhydrazine HCl and similar compounds. Researchers are investigating catalytic methods and alternative solvents to reduce the environmental impact of fluorinated compound synthesis. These developments align with the growing demand for sustainable pharmaceutical intermediates in the chemical industry.

The storage and handling of 502496-23-3 require attention to moisture sensitivity, as with many hydrochloride salts. Proper storage under inert atmosphere or desiccated conditions helps maintain the compound's stability over extended periods. This consideration is particularly important for researchers working with high-value intermediates in drug discovery programs.

Looking forward, the applications of 3,5-bis(trifluoromethyl)phenylhydrazine hydrochloride are expected to expand further, particularly in the development of targeted cancer therapies and central nervous system drugs. The unique electronic properties imparted by the trifluoromethyl groups continue to make this compound a valuable tool in addressing modern challenges in medicinal chemistry and materials science.